Cas no 618913-50-1 (6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone)

• Product Name: 6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone
• CAS No: 618913-50-1
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 1071462
• Update Time: 2025-10-23

6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,3-dihydro-1-[(tetrahydro-2-furanyl)methyl]-2-thioxo-4(1H)-pyrimidinone
• OGEPSVQJSNQNNE-UHFFFAOYSA-N
• STK400062
• ST50648948
• 6-amino-1-(oxolan-2-ylmethyl)-2-thioxo-1,3-dihydropyrimidin-4-one
• 6-amino-1-(tetrahydrofuran-2-ylmethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 6-Amino-1-(2-tetrahydrofuryl-methyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone

• Inchi： 1S/C9H13N3O2S/c10-7-4-8(13)11-9(15)12(7)5-6-2-1-3-14-6/h4,6H,1-3,5,10H2,(H,11,13,15)
• InChI Key： OGEPSVQJSNQNNE-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(N)N1CC1CCCO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 99.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone

Introduction to 6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone (CAS No. 618913-50-1) and Its Emerging Applications in Chemical Biology

6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone, identified by its CAS number 618913-50-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrimidinone class, characterized by a thioxo group and an amino substituent, which contribute to its versatile biological activities. The presence of a tetrahydrofuranyl moiety further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The nomenclature of this compound precisely reflects its chemical structure, with each substituent and functional group playing a critical role in determining its biological properties. The thioxo group at the 2-position introduces electrophilic characteristics, facilitating interactions with biological targets such as enzymes and nucleic acids. Meanwhile, the amino group at the 6-position serves as a hydrogen bond acceptor, enhancing binding affinity to protein surfaces. The tetrahydrofuranyl substituent at the 1-position adds steric bulk and modulates solubility, influencing both pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in pyrimidinone derivatives as scaffolds for developing novel therapeutic agents. The structure-activity relationship (SAR) of this compound class has been extensively studied, revealing that modifications at key positions can significantly alter biological activity. For instance, studies have demonstrated that the thioxo group is essential for inhibiting certain enzymatic pathways, while the amino group can be further functionalized to enhance target specificity. The tetrahydrofuranyl moiety has also been shown to improve metabolic stability, making it an attractive feature for drug candidates.

One of the most compelling aspects of 6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone is its potential in modulating inflammatory pathways. Emerging research suggests that this compound exhibits inhibitory effects on key pro-inflammatory enzymes such as COX-2 and LOX. The thioxo group interacts with the heme pocket of these enzymes, disrupting their catalytic activity and thereby reducing inflammation. Additionally, the amino group facilitates allosteric regulation, further enhancing inhibitory potency. These findings have prompted investigations into its potential as an anti-inflammatory agent for treating chronic inflammatory diseases.

Another area of interest is the compound's ability to interact with DNA and RNA structures. The tetrahydrofuranyl substituent can form hydrogen bonds with nucleobases, while the thioxo group can intercalate into the DNA double helix. Such interactions have implications for applications in oncology and antiviral therapies. Preliminary studies indicate that this compound exhibits cytotoxic effects against certain cancer cell lines by disrupting DNA replication and transcription processes. Furthermore, its ability to bind to viral RNA suggests potential applications in antiviral drug development.

The synthesis of 6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone presents both challenges and opportunities for medicinal chemists. Traditional synthetic routes involve multi-step organic transformations, including cyclization reactions and functional group interconversions. However, recent advances in catalytic methods have enabled more efficient synthetic strategies. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the tetrahydrofuranyl moiety with high regioselectivity. Additionally, biocatalytic approaches using engineered enzymes have shown promise in simplifying synthetic pathways while maintaining high yields.

In conclusion,6-Amino-2,3-dihydro-1-(tetrahydro-2-furanyl)methyl-2-thioxo-4(1H)-pyrimidinone (CAS No. 618913-50-1) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique pharmacophoric features make it a versatile tool for investigating biological pathways related to inflammation, cancer, and viral infections. As research continues to uncover new applications for this compound,nomenclature-based drug design principles will guide future development efforts, ensuring that its full therapeutic potential is realized.